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Compound of Interest

Compound Name:
Ampicillin sodium and sulbactam

sodium

CAS No.: 94935-63-4

Cat. No.: B1218523

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides detailed information on the stability of reconstituted

ampicillin-sulbactam at both refrigerated (4°C) and room temperatures. The following data and

protocols are critical for ensuring the potency and safety of this combination antibiotic agent in

a laboratory or clinical setting. Ampicillin is a beta-lactam antibiotic, and its stability can be

affected by temperature, pH, and the presence of other substances. Sulbactam is a beta-

lactamase inhibitor, and its stability is also a key factor in the efficacy of the combination drug.

Understanding the degradation kinetics is essential for establishing appropriate storage and

handling procedures.

Quantitative Stability Data
The stability of reconstituted ampicillin-sulbactam is dependent on the concentration, the

diluent used, and the storage temperature. The following tables summarize the stability data

from various sources.
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Table 1: Stability of Ampicillin-Sulbactam Reconstituted with Sterile Water for Injection or 0.9%

Sodium Chloride Injection

Concentration
(Ampicillin/Sulbactam)

Storage Temperature Stability Period

45 mg/mL (30 mg/15 mg) 25°C 8 hours

45 mg/mL (30 mg/15 mg) 4°C 48 hours

30 mg/mL (20 mg/10 mg) 4°C 72 hours

Table 2: Stability of Ampicillin-Sulbactam in Various Intravenous Fluids

Concentration
(Ampicillin/Sulbact
am)

Diluent
Storage
Temperature

Stability Period

45 mg/mL (30 mg/15

mg)

Lactated Ringer's

Injection
25°C 8 hours

45 mg/mL (30 mg/15

mg)

Lactated Ringer's

Injection
4°C 24 hours

30 mg/mL (20 mg/10

mg)
5% Dextrose Injection 25°C 2 hours

30 mg/mL (20 mg/10

mg)
5% Dextrose Injection 4°C 4 hours

Note: After the indicated time periods, any unused portions of the solutions should be

discarded[1][2].

Experimental Protocols
The following are generalized protocols for the reconstitution and stability testing of ampicillin-

sulbactam.
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Protocol 1: Reconstitution of Ampicillin-Sulbactam for
Stability Testing
Objective: To prepare a stock solution of ampicillin-sulbactam for stability analysis.

Materials:

Ampicillin-sulbactam sterile powder for injection

Sterile Water for Injection, USP

0.9% Sodium Chloride Injection, USP

Sterile syringes and needles

Laminar flow hood or other suitable aseptic environment

Procedure:

Prior to reconstitution, store the ampicillin-sulbactam sterile powder at or below 30°C (86°F)

[3][4].

In a laminar flow hood, reconstitute the vial of ampicillin-sulbactam with the appropriate

volume of Sterile Water for Injection or 0.9% Sodium Chloride Injection to achieve the

desired stock concentration. For example, to prepare a solution containing 375 mg/mL (250

mg ampicillin and 125 mg sulbactam per mL), reconstitute a 1.5 g vial with 3.2 mL of

diluent[5][6].

Swirl the vial gently to dissolve the powder completely. Allow the solution to stand to permit

any foaming to dissipate[1][3].

Visually inspect the solution for complete solubilization and the absence of particulate

matter[1][3]. The solution should be pale yellow to yellow[6].

Immediately dilute the reconstituted stock solution with the appropriate intravenous fluid

(e.g., 0.9% Sodium Chloride, 5% Dextrose) to the final concentrations required for the

stability study (e.g., 3 mg/mL to 45 mg/mL)[2][5].
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Protocol 2: Stability Analysis of Reconstituted
Ampicillin-Sulbactam
Objective: To determine the concentration of ampicillin and sulbactam over time at 4°C and

room temperature.

Materials:

Reconstituted and diluted ampicillin-sulbactam solutions

Incubators or water baths set to 4°C and room temperature (e.g., 25°C)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

Analytical standards for ampicillin and sulbactam

Appropriate mobile phase and buffers for HPLC analysis

pH meter

Procedure:

Aliquots of the prepared ampicillin-sulbactam solutions are stored in sterile containers at 4°C

and room temperature.

At specified time points (e.g., 0, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a sample from each

storage condition.

Immediately analyze the samples for the concentration of ampicillin and sulbactam using a

validated, stability-indicating HPLC method. In a study by James C. et al., ampicillin was

stable for 32 hours at room temperature and 68 hours when refrigerated in an ampicillin-

sulbactam admixture[7].

Monitor the pH of the solutions at each time point, as the degradation of beta-lactam

antibiotics can be pH-dependent.

Visually inspect the solutions for any changes in color or for the formation of precipitates at

each time point. No color change or precipitation should be observed in stable solutions[7].
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The stability of the solution is determined by the time it takes for the concentration of

ampicillin or sulbactam to decrease to 90% of its initial concentration.
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Caption: Workflow for assessing the stability of reconstituted ampicillin-sulbactam.

Degradation Pathway Considerations
The primary degradation pathway for ampicillin in aqueous solutions involves the hydrolytic

cleavage of the β-lactam ring. This process is influenced by pH and temperature. The formation

of ampicillin polymers has also been observed in dilute solutions within a few hours of

dissolution[8]. While a detailed signaling pathway is not applicable, the following diagram

illustrates the logical relationship of factors influencing stability.
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Caption: Factors influencing the stability of reconstituted ampicillin-sulbactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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